N-benzyl-N'-(2-methoxyphenyl)thiourea

• IUPAC Name: 1-benzyl-3-(2-methoxyphenyl)thiourea
• InChI: InChI=1S/C15H16N2OS/c1-18-14-10-6-5-9-13(14)17-15(19)16-11-12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H2,16,17,19)
• InChI Key: XRUPTSSFXPQPKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=S)NCC2=CC=CC=C2
• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.4 g/mol
• Solubility: 14.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-benzyl-N'-(2-methoxyphenyl)thiourea, also known as Methoxyphenyl thiourea, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound belongs to the class of thioureas, which are widely used in various fields, including pharmaceuticals, agriculture, and materials science.

Mechanism of Action

The mechanism of action of N-benzyl-N'-(2-methoxyphenyl)thiourea is not fully understood, but studies have indicated that it may act by inhibiting certain enzymes and proteins that are involved in cell growth and proliferation. Additionally, this compound has been shown to induce oxidative stress in cells, leading to apoptosis.
Biochemical and Physiological Effects:
Studies have shown that N-benzyl-N'-(2-methoxyphenyl)thiourea can have various biochemical and physiological effects, depending on the concentration and exposure time. In vitro studies have indicated that this compound can induce DNA damage, inhibit cell proliferation, and induce apoptosis. Additionally, this compound has been shown to have anti-inflammatory effects, with studies indicating that it can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of N-benzyl-N'-(2-methoxyphenyl)thiourea for lab experiments include its high purity, stability, and ease of synthesis. Additionally, this compound has shown promising results in various assays, indicating its potential as a research tool. However, the limitations of this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-benzyl-N'-(2-methoxyphenyl)thiourea. One potential area of research is the development of this compound as a therapeutic agent for various diseases, including cancer and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields. Finally, the synthesis and optimization of this compound can be further improved to increase its yield and purity.

Synthesis Methods

The synthesis of N-benzyl-N'-(2-methoxyphenyl)thiourea can be achieved by reacting benzylisothiocyanate with 2-methoxyaniline in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to form the desired product. This synthesis method has been optimized and can be carried out with high yields and purity.

Scientific Research Applications

N-benzyl-N'-(2-methoxyphenyl)thiourea has been extensively studied for its potential applications in various scientific fields. In the field of medicinal chemistry, this compound has shown promising results as an antitumor agent, with studies indicating that it can induce apoptosis in cancer cells. Additionally, this compound has shown potential as an antibacterial and antifungal agent, with studies indicating that it can inhibit the growth of various microorganisms.